6-(3,5-Dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion

• Molecular Formula: C11H8Cl2N2O2S
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 6-(3,5-dichlorophenyl)-3,7a-dihydro-2H-imidazo[5,1-b][1,3]thiazole-5,7-dione
• InChI: InChI=1S/C11H8Cl2N2O2S/c12-6-3-7(13)5-8(4-6)15-9(16)10-14(11(15)17)1-2-18-10/h3-5,10H,1-2H2
• InChI Key: ICHFZOOTFOGOQL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2N1C(=O)N(C2=O)C3=CC(=CC(=C3)Cl)Cl

Description

6-(3,5-Dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion is a useful research compound. Its molecular formula is C11H8Cl2N2O2S and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.0 g of 3-(3,5-dichlorophenylcarbamoyl)thiazolidine-2-carboxylic acid thus obtained and 50 ml of concentrated hydrochloric acid was stirred at 120° C. for 2 hours. Then the reaction mixture was cooled and filtered to separate the precipitate, followed by recrystallization from a mixed solvent of ethyl acetate and n-hexane to give 10.7 g (yield 86.9%) of 6-(3,5-dichlorophenyl)perhydroimidazo[5,1-b]thiazole-5,7-dion (Compound No. 1). Its melting point and Elementary Analysis were as given in table 1.